Iridoids and derivatives
Iridoids and their derivatives are a diverse class of natural products found in various plants, known for their bioactive properties. These compounds typically contain a furanose or pyranose ring system with a methyl group attached to the C-1 position. They exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anti-cancer effects.
Structurally, iridoids can exist as aglycones or form glycosides through esterification with sugars. Derivatives often involve modifications such as acetylation, methylation, or the addition of other functional groups, which can enhance their stability, solubility, or bioactivity. Due to their potential therapeutic applications, iridoids and their derivatives are extensively studied in pharmacology and medicinal chemistry.
In pharmaceuticals, these compounds are utilized for developing new drugs targeting various diseases. They play a significant role in natural product research, offering a rich source of bioactive molecules with promising therapeutic potentials.

Structure | Chemical Name | CAS | MF |
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5-hydroxydidrovaltrate | 96889-90-6 | C22H32O9 |
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10-deoxyeucommiol | 79307-47-4 | C9H16O3 |
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14-O-sulfate massadine | 1384178-01-1 | C22H24Br4N10O8S |
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junipediol | 133645-23-5 | C15H26O2 |
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deacetylasperulosidic acid methyl ester aglycone | 82345-54-8 | C11H14O6 |
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(-)-Hyrtiosal | 138355-07-4 | C25H38O3 |
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(1S,7S,8R,9S)-11-acetoxy-10-hydroxy-1,7-diisovaleroxyvaltrate hydrin | 1134138-83-2 | C22H32O9 |
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(-)-cyclopropane cuparenol | 98093-96-0 | C15H26O |
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(+)-isoitalicene | 94482-89-0 | C15H24 |
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(1S,7S,8S,9S)-10-chloro-11-hydroxy-1,7-diisovaleroxyvaltrate chlorohydrin | 1164117-84-3 | C20H29ClO7 |
Related Literature
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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4. Back matter
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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